Cas no 1428357-46-3 (4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine)

• Product Name: 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine
• CAS No: 1428357-46-3
• MF: C₁₇H₂₂N₂O₂S₃
• MW: 382.56378030777
• CID: 5366998
• Update Time: 2025-06-07

4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[[(4-Methyl-2-thiazolyl)thio]methyl]-1-[(phenylmethyl)sulfonyl]piperidine
• 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine

• Inchi： 1S/C17H22N2O2S3/c1-14-11-22-17(18-14)23-12-15-7-9-19(10-8-15)24(20,21)13-16-5-3-2-4-6-16/h2-6,11,15H,7-10,12-13H2,1H3
• InChI Key： SMIRPBYTJJCKFY-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC=CC=C2)(=O)=O)CCC(CSC2=NC(C)=CS2)CC1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.6±60.0 °C(Predicted)
• pka: 2.42±0.10(Predicted)

Additional information on 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine

Introduction to 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine (CAS No. 1428357-46-3)

4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine, identified by its CAS number 1428357-46-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their complex structural motifs, which include sulfonyl and piperidine functional groups. The structural framework of this molecule not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The sulfanyl moiety in the molecular structure of 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine plays a crucial role in determining its reactivity and interaction with biological targets. Sulfanyl groups are known for their ability to participate in hydrogen bonding and metal coordination, which are essential for the binding affinity and specificity of drug molecules. In recent years, there has been a growing interest in the development of sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. The presence of a thiazole ring further enhances the pharmacological potential of this compound, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine is its potential as a lead compound in the design of novel therapeutic agents. The combination of a piperidine scaffold with a sulfonyl group provides a favorable balance between lipophilicity and polarizability, which is critical for drug-like properties such as solubility, permeability, and metabolic stability. Recent studies have demonstrated that piperidine-based compounds exhibit remarkable efficacy in modulating various biological pathways, including G-protein coupled receptors (GPCRs) and enzyme inhibition.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. The unique structural features of 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine make it an attractive candidate for further investigation. For instance, the 4-methyl-1,3-thiazol-2-yl substituent introduces a rigid aromatic system that can enhance binding interactions with target proteins. This feature is particularly relevant in the context of developing small molecule inhibitors that require precise spatial orientation within the binding pocket of their biological targets.

The synthesis and characterization of 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine have been meticulously studied to ensure high purity and yield. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as nucleophilic substitution reactions, sulfonylation reactions, and cyclization strategies have been pivotal in achieving the desired structure. The use of high-resolution spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated the confirmation of the molecular structure and purity.

In terms of biological activity, preliminary studies on 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-phenylmethanesulfonylpiperidine have shown promising results in various in vitro assays. The compound has demonstrated potential inhibitory effects on certain enzymes and receptors that are implicated in human diseases. For example, its interaction with specific protein targets may lead to therapeutic benefits in conditions such as cancer, inflammation, and neurological disorders. These findings align with the broader trend in drug discovery where multitarget engagement is being explored as a strategy to enhance therapeutic efficacy.

The pharmacokinetic properties of 4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-1-ph enylmethanesulfonylpiperidine are also under investigation to assess its suitability for clinical development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are critical determinants of a compound's potential as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties that could make it suitable for oral administration. However, further studies are needed to fully characterize its behavior in vivo.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 4-{[(4-methyl -1,3-thiazol -2 -yl)sulfanyl]methyl}-1 -phenylmethanesulfonylpiperidine and its biological targets. These computational approaches provide valuable insights into binding modes, affinity predictions, and structure-based drug design modifications. By leveraging these tools, researchers can optimize the compound's structure to improve its pharmacological profile before moving into costly preclinical testing.

The future direction of research on 4-{[(4-methyl -1 ,3 -thiazol -2 -y l)sulfanyl ]m ethyl } -1 -phen ylm ethanesulfony lpiperidine is likely to focus on expanding its therapeutic applications through structural analogs and derivatives. By modifying specific functional groups or introducing new moieties into the molecule , scientists can explore novel biological activities while maintaining or enhancing key pharmacological properties . This iterative process is central to modern drug discovery , where each iteration builds upon previous knowledge to yield more effective therapeutic agents .

In conclusion , 4-{[(4-m eth yl -1 ,3 -thia z ol -2 -y l )sulf any l ]me th yl } -1-p hen ylm eth anes ul fon ylp iper id ine ( CAS No . 1428357 -46 -3 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further development . As research continues to uncover new applications for this compound , it holds significant potential to contribute to advancements in medicine . The ongoing exploration of its pharmacological properties underscores the importance o f continued investment i n basic science research , which drives progress across multiple disciplines within health care .